Cas no 2171648-05-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid is a specialized Fmoc-protected amino acid derivative featuring a 1,2,4-triazole side chain. This compound is primarily used in peptide synthesis, where its Fmoc group ensures compatibility with standard solid-phase methodologies. The triazole moiety offers unique coordination and hydrogen-bonding properties, making it valuable for designing peptides with enhanced structural or functional characteristics. Its carboxylic acid functionality allows for further conjugation or coupling reactions. The product is particularly useful in medicinal chemistry and materials science, where precise control over molecular architecture is critical. High purity and well-defined reactivity ensure reliable performance in synthetic applications.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid structure
2171648-05-6 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid
CAS No:2171648-05-6
MF:C23H23N5O5
MW:449.459224939346
CID:5998664
PubChem ID:165814191
Update Time:2025-06-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid
    • 2171648-05-6
    • EN300-1504386
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(4H-1,2,4-triazol-3-yl)methyl]carbamoyl}butanoic acid
    • Inchi: 1S/C23H23N5O5/c29-21(30)10-9-19(22(31)24-11-20-25-13-26-28-20)27-23(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,24,31)(H,27,32)(H,29,30)(H,25,26,28)
    • InChI Key: OIRPLHOQTIZOFC-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCC1=NC=NN1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 449.16991885g/mol
  • Monoisotopic Mass: 449.16991885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 146Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid Pricemore >>

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Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid

Introduction to CAS No. 2171648-05-6: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic Acid

The compound with CAS No. 2171648-05-6, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4H-1,2,4-triazol-3-yl)methylcarbamoyl}butanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and functional groups, which make it suitable for applications in drug delivery systems, bioconjugation, and advanced materials development.


The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group and a triazole moiety. These groups are strategically positioned to enhance the molecule's reactivity and stability under various conditions. Recent studies have highlighted the importance of such functional groups in enabling precise chemical modifications and interactions at the molecular level.


One of the most notable aspects of this compound is its versatility in chemical synthesis. The Fmoc group, a well-known protecting group in peptide synthesis, provides excellent control over reactivity during multi-step reactions. Meanwhile, the triazole moiety introduces additional functionality, such as enhanced conjugation and potential for click chemistry applications. These features make the compound a valuable building block in the construction of complex molecules with tailored properties.


Recent advancements in materials science have also explored the use of this compound in creating stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions makes it a promising candidate for applications in sensors and adaptive materials. For instance, researchers have demonstrated that incorporating this compound into polymer networks can lead to materials that respond dynamically to environmental changes such as pH or temperature.


In terms of biological applications, this compound has shown potential as a drug delivery vehicle. The combination of its protective groups and reactive moieties allows for the precise targeting and controlled release of therapeutic agents within the body. Preclinical studies have indicated that formulations incorporating this compound exhibit improved pharmacokinetics and reduced side effects compared to traditional delivery systems.


The synthesis of this compound involves a series of carefully optimized steps to ensure high yields and purity. Key challenges include maintaining the integrity of sensitive functional groups while achieving desired stereochemical outcomes. Innovations in catalytic processes and purification techniques have significantly improved the scalability of its production, making it more accessible for large-scale applications.


In conclusion, CAS No. 2171648-05-6 represents a cutting-edge advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations within drug delivery systems, materials science, and beyond.

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